Cas no 1805056-97-6 (3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine
• CAS No: 1805056-97-6
• MF: C₆H₃ClF₂N₂O₃
• MW: 224.549427270889
• CID: 4869552
• Update Time: 2025-05-22

3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine

• Inchi： 1S/C6H3ClF2N2O3/c7-3-4(6(8)9)10-1-2(12)5(3)11(13)14/h1,6,12H
• InChI Key： JZNKICKRGXSQFU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=C1C(F)F)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9

Additional information on 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine

3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine: A Comprehensive Overview

3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine, identified by the CAS number 1805056-97-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups—chlorine, difluoromethyl, hydroxyl, and nitro—makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine involves a series of carefully controlled reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing environmental impact and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The structural complexity of this compound provides a platform for studying various chemical reactivities. For instance, the nitro group at the 4-position is highly electron-withdrawing, which can influence the electronic properties of the entire molecule. This feature makes it a valuable substrate for exploring redox reactions and electron transfer mechanisms. Additionally, the hydroxyl group at position 5 introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents—a property that is advantageous in pharmaceutical formulations.

In terms of biological activity, recent studies have highlighted the potential of 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine as an antimicrobial agent. Experimental data indicate that it exhibits moderate inhibitory effects against several pathogenic bacteria and fungi. The chlorine and fluorine substituents are believed to contribute to this activity by disrupting microbial cell membranes and interfering with essential enzymatic processes.

The compound's electronic properties also make it a candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which could be exploited in designing novel materials for flexible electronics or photovoltaic devices. Collaborative efforts between chemists and materials scientists are currently underway to optimize its performance in such applications.

From an environmental perspective, understanding the degradation pathways of 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine is crucial for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light, revealing that the molecule undergoes fragmentation to form less complex byproducts. These findings are essential for developing sustainable disposal methods and minimizing environmental contamination.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-hydroxy-4-nitropyridine (CAS No. 1805056-97-6) stands as a multifaceted compound with diverse applications across chemistry and related disciplines. Its intricate structure not only offers opportunities for fundamental research but also holds promise for practical innovations in medicine and technology. As ongoing studies continue to unravel its potential, this compound remains a focal point for scientific exploration.